5-(3,4-Dimethoxybenzylidene)-3-(3-methoxypropyl)-1,3-thiazolidine-2,4-dione

• Molecular Formula: C16H19NO5S
• Molecular Weight: 337.4 g/mol
• IUPAC Name: (5E)-5-[(3,4-dimethoxyphenyl)methylidene]-3-(3-methoxypropyl)-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C16H19NO5S/c1-20-8-4-7-17-15(18)14(23-16(17)19)10-11-5-6-12(21-2)13(9-11)22-3/h5-6,9-10H,4,7-8H2,1-3H3/b14-10+
• InChI Key: RAJHNOMQWKGQLO-GXDHUFHOSA-N
• Isomeric SMILES: COCCCN1C(=O)/C(=C\C2=CC(=C(C=C2)OC)OC)/SC1=O
• SMILES: COCCCN1C(=O)C(=CC2=CC(=C(C=C2)OC)OC)SC1=O

Description

5-(3,4-Dimethoxybenzylidene)-3-(3-methoxypropyl)-1,3-thiazolidine-2,4-dione, also known as DMTS, is a thiazolidinedione derivative. It has gained significant attention in recent years due to its potential as a therapeutic agent in various fields, including cancer treatment, diabetes management, and neuroprotection. In

Mechanism of Action

The exact mechanism of action of 5-(3,4-Dimethoxybenzylidene)-3-(3-methoxypropyl)-1,3-thiazolidine-2,4-dione is not fully understood. However, it is believed that 5-(3,4-Dimethoxybenzylidene)-3-(3-methoxypropyl)-1,3-thiazolidine-2,4-dione exerts its therapeutic effects by modulating various signaling pathways, including the PI3K/Akt/mTOR pathway, the NF-κB pathway, and the Nrf2 pathway. 5-(3,4-Dimethoxybenzylidene)-3-(3-methoxypropyl)-1,3-thiazolidine-2,4-dione has also been shown to inhibit the activity of various enzymes, including HDACs, MMPs, and PARP.
Biochemical and Physiological Effects
5-(3,4-Dimethoxybenzylidene)-3-(3-methoxypropyl)-1,3-thiazolidine-2,4-dione has been shown to have various biochemical and physiological effects. In cancer cells, 5-(3,4-Dimethoxybenzylidene)-3-(3-methoxypropyl)-1,3-thiazolidine-2,4-dione has been shown to induce cell cycle arrest, inhibit angiogenesis, and reduce metastasis. In diabetic animals, 5-(3,4-Dimethoxybenzylidene)-3-(3-methoxypropyl)-1,3-thiazolidine-2,4-dione has been shown to improve glucose tolerance, increase insulin sensitivity, and reduce oxidative stress. In neurodegenerative diseases, 5-(3,4-Dimethoxybenzylidene)-3-(3-methoxypropyl)-1,3-thiazolidine-2,4-dione has been shown to reduce inflammation, protect against neuronal damage, and improve cognitive function.

Advantages and Limitations for Lab Experiments

5-(3,4-Dimethoxybenzylidene)-3-(3-methoxypropyl)-1,3-thiazolidine-2,4-dione has several advantages for lab experiments. It is easy to synthesize, has a high purity, and is stable under normal lab conditions. 5-(3,4-Dimethoxybenzylidene)-3-(3-methoxypropyl)-1,3-thiazolidine-2,4-dione can also be easily administered to cells or animals. However, 5-(3,4-Dimethoxybenzylidene)-3-(3-methoxypropyl)-1,3-thiazolidine-2,4-dione has some limitations for lab experiments. It has low solubility in water, which can limit its bioavailability. 5-(3,4-Dimethoxybenzylidene)-3-(3-methoxypropyl)-1,3-thiazolidine-2,4-dione can also have off-target effects, which can complicate data interpretation.

Future Directions

There are several future directions for 5-(3,4-Dimethoxybenzylidene)-3-(3-methoxypropyl)-1,3-thiazolidine-2,4-dione research. In cancer treatment, future research could focus on optimizing 5-(3,4-Dimethoxybenzylidene)-3-(3-methoxypropyl)-1,3-thiazolidine-2,4-dione dosing and administration, identifying biomarkers for 5-(3,4-Dimethoxybenzylidene)-3-(3-methoxypropyl)-1,3-thiazolidine-2,4-dione response, and exploring combination therapies with other drugs. In diabetes management, future research could focus on identifying the optimal dose and duration of 5-(3,4-Dimethoxybenzylidene)-3-(3-methoxypropyl)-1,3-thiazolidine-2,4-dione treatment, exploring the long-term effects of 5-(3,4-Dimethoxybenzylidene)-3-(3-methoxypropyl)-1,3-thiazolidine-2,4-dione, and investigating the underlying mechanisms of 5-(3,4-Dimethoxybenzylidene)-3-(3-methoxypropyl)-1,3-thiazolidine-2,4-dione action. In neuroprotection, future research could focus on exploring the potential of 5-(3,4-Dimethoxybenzylidene)-3-(3-methoxypropyl)-1,3-thiazolidine-2,4-dione as a treatment for neurodegenerative diseases, investigating the effects of 5-(3,4-Dimethoxybenzylidene)-3-(3-methoxypropyl)-1,3-thiazolidine-2,4-dione on different types of neurons, and identifying the optimal dose and administration of 5-(3,4-Dimethoxybenzylidene)-3-(3-methoxypropyl)-1,3-thiazolidine-2,4-dione.

Synthesis Methods

5-(3,4-Dimethoxybenzylidene)-3-(3-methoxypropyl)-1,3-thiazolidine-2,4-dione can be synthesized using a two-step reaction. The first step involves the reaction of 3,4-dimethoxybenzaldehyde with 3-methoxypropylamine to form the Schiff base. The second step involves the reaction of the Schiff base with thiosemicarbazide to form 5-(3,4-Dimethoxybenzylidene)-3-(3-methoxypropyl)-1,3-thiazolidine-2,4-dione. The purity of 5-(3,4-Dimethoxybenzylidene)-3-(3-methoxypropyl)-1,3-thiazolidine-2,4-dione can be improved by recrystallization from ethanol.

Scientific Research Applications

5-(3,4-Dimethoxybenzylidene)-3-(3-methoxypropyl)-1,3-thiazolidine-2,4-dione has shown potential as a therapeutic agent in various fields of research. In cancer treatment, 5-(3,4-Dimethoxybenzylidene)-3-(3-methoxypropyl)-1,3-thiazolidine-2,4-dione has been shown to inhibit the growth of cancer cells, induce apoptosis, and sensitize cancer cells to chemotherapy drugs. In diabetes management, 5-(3,4-Dimethoxybenzylidene)-3-(3-methoxypropyl)-1,3-thiazolidine-2,4-dione has been shown to improve insulin sensitivity, reduce blood glucose levels, and protect against diabetic complications. In neuroprotection, 5-(3,4-Dimethoxybenzylidene)-3-(3-methoxypropyl)-1,3-thiazolidine-2,4-dione has been shown to protect against oxidative stress, inflammation, and neurodegeneration.